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Compound of Interest

Compound Name: Buccastem

Cat. No.: B10754465

For researchers, scientists, and drug development professionals, ensuring safe handling of
active pharmaceutical ingredients is paramount. This guide provides essential, immediate
safety and logistical information for handling Buccastem (prochlorperazine maleate), a
phenothiazine-class antipsychotic and antiemetic. Adherence to these procedures is critical to
minimize exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to protect against skin contact, inhalation, and eye
contact with prochlorperazine maleate. The following table summarizes the recommended PPE
for various laboratory tasks involving this compound.[1][2][3]
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Experimental Protocols: Safe Handling and Storage

Handling:

o Always handle prochlorperazine maleate in a well-ventilated area, preferably within a
certified chemical fume hood to minimize inhalation exposure.[5]

Avoid contact with skin, eyes, and clothing.[1]

Do not eat, drink, or smoke in areas where the compound is handled.[1]

Wash hands thoroughly before breaks and at the end of each work session.[1][5]

Ensure thorough dedusting of the work area.[5]

Storage:

Keep the container tightly closed.[5]

Store in a dry, cool, and well-ventilated place.[1]

Protect from light.[6][7][8][9]

Store locked up and out of the reach of children.[1]

Emergency Procedures

Spill Response Workflow

The following diagram outlines the procedural steps for responding to a spill of
prochlorperazine maleate.
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Spill Response Workflow Diagram

© 2025 BenchChem. All rights reserved.

4/9

Tech Support


https://www.benchchem.com/product/b10754465?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10754465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention if irritation develops
and persists.[1]

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Remove
contaminated clothing. If symptoms persist, call a doctor.[1][2]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get immediate medical attention.[2]

e Ingestion: Do NOT induce vomiting. Rinse mouth. Never give anything by mouth to an
unconscious person. Call a doctor.[1]

Donning and Doffing PPE

Proper procedure for putting on and taking off PPE is critical to prevent cross-contamination.
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PPE Donning and Doffing Sequence

Disposal Plan

All waste containing Buccastem or prochlorperazine maleate must be treated as hazardous

chemical waste.

Operational Plan:
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e Segregation: Segregate waste at the point of generation. Do not mix with general laboratory
waste.

o Containment:
o Solids: Collect in a designated, leak-proof, and clearly labeled hazardous waste container.
o Liquids: Collect in a designated, sealed, and clearly labeled hazardous waste container.

o Sharps: All sharps (needles, scalpels, etc.) contaminated with prochlorperazine maleate
must be disposed of in a designated sharps container that is puncture-resistant and leak-
proof.[10]

o Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the name of
the chemical (Prochlorperazine Maleate), and the associated hazards.

o Storage: Store waste containers in a designated, secure area away from incompatible
materials, following all institutional guidelines for hazardous waste storage.

Disposal Procedure:

» Disposal of prochlorperazine maleate waste must be carried out through the institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
contractor.

e Do not dispose of this chemical down the drain or in the regular trash.[11][12]

» Follow all local, state, and federal regulations for the disposal of hazardous pharmaceutical
waste.[13] For clinical research, this includes adherence to the Federal Resource
Conservation and Recovery Act (RCRA) guidelines.[13]

e Maintain a manifest and certificate of destruction for all disposed waste for a minimum of
three years.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.griffith.edu.au/__data/assets/pdf_file/0032/1149854/Guidelines-for-the-Management-of-Clinical-and-Related-Waste_July_2020.pdf
https://www.rcsi.com/-/media/feature/media/download-document/dublin/green-campus/rcsi-waste-management-procedure.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5972255/
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.benchchem.com/product/b10754465?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10754465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

References

. pharmacopoeia.com [pharmacopoeia.com]

. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]

. benchchem.com [benchchem.com]

. Prochlorperazine | C20H24CIN3S | CID 4917 - PubChem [pubchem.ncbi.nim.nih.gov]
. cdn.caymanchem.com [cdn.caymanchem.com]

. nps.org.au [nps.org.au]

. medicines.org.uk [medicines.org.uk]

. mhraproducts4853.blob.core.windows.net [mhraproducts4853.blob.core.windows.net]

°
(] [e0] ~ (o)) )] EaN w N -

. medicines.org.uk [medicines.org.uk]
e 10. griffith.edu.au [griffith.edu.au]
e 11. rcsi.com [rcsi.com]

» 12. Medication disposal practices: Increasing patient and clinician education on safe
methods - PMC [pmc.ncbi.nim.nih.gov]

e 13. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU
[research.washu.edu]

 To cite this document: BenchChem. [Essential Safety and Handling of Buccastem
(Prochlorperazine Maleate)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10754465#personal-protective-equipment-for-
handling-buccastem]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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